Cas no 1543274-09-4 (1,9-dioxaspiro5.5undecane-4-sulfonamide)
1,9-dioxaspiro5.5undecane-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 1,9-Dioxaspiro[5.5]undecane-4-sulfonamide
- 1,9-dioxaspiro5.5undecane-4-sulfonamide
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- MDL: MFCD23792951
- Inchi: 1S/C9H17NO4S/c10-15(11,12)8-1-4-14-9(7-8)2-5-13-6-3-9/h8H,1-7H2,(H2,10,11,12)
- InChI Key: CVHZECSMIBDABH-UHFFFAOYSA-N
- SMILES: O1C2(CCOCC2)CC(S(N)(=O)=O)CC1
1,9-dioxaspiro5.5undecane-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-279251-1g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 1g |
$842.0 | 2023-09-09 | ||
| Enamine | EN300-279251-5g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 5g |
$2443.0 | 2023-09-09 | ||
| Enamine | EN300-279251-10g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 10g |
$3622.0 | 2023-09-09 | ||
| Enamine | EN300-279251-0.05g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-279251-0.1g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-279251-0.25g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-279251-0.5g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-279251-1.0g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-279251-2.5g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-279251-5.0g |
1,9-dioxaspiro[5.5]undecane-4-sulfonamide |
1543274-09-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
1,9-dioxaspiro5.5undecane-4-sulfonamide Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1,9-dioxaspiro5.5undecane-4-sulfonamide
Introduction to 1,9-Dioxaspiro[5.5]undecane-4-sulfonamide (CAS No. 1543274-09-4)
1,9-Dioxaspiro[5.5]undecane-4-sulfonamide (CAS No. 1543274-09-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The specific structure of 1,9-dioxaspiro[5.5]undecane-4-sulfonamide includes a dioxaspiro ring system and a sulfonamide functional group, making it a valuable candidate for various applications in pharmaceutical research and development.
The chemical structure of 1,9-dioxaspiro[5.5]undecane-4-sulfonamide is defined by its spirocyclic framework, which consists of a 5-membered ring and a 5-membered ring connected by an oxygen atom, forming a dioxaspiro system. The sulfonamide group attached to the 4-position of the spirocyclic ring adds to its chemical diversity and reactivity. This unique structure provides a platform for exploring its potential biological activities and therapeutic applications.
Recent studies have highlighted the significance of spirocyclic compounds in drug discovery due to their enhanced pharmacokinetic properties and ability to cross biological membranes. The presence of the sulfonamide group in 1,9-dioxaspiro[5.5]undecane-4-sulfonamide further enhances its potential as a lead compound for developing new drugs. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.
In the context of medicinal chemistry, 1,9-dioxaspiro[5.5]undecane-4-sulfonamide has been investigated for its potential as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound exhibits promising inhibitory activity against carbonic anhydrase enzymes, which are involved in several physiological processes such as pH regulation and ion transport. Carbonic anhydrase inhibitors have been used in the treatment of glaucoma, edema, and certain neurological disorders.
Beyond its enzymatic inhibition properties, 1,9-dioxaspiro[5.5]undecane-4-sulfonamide has also been studied for its anti-inflammatory effects. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. The ability of this compound to modulate inflammatory pathways makes it a potential candidate for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.
The pharmacokinetic properties of 1,9-dioxaspiro[5.5]undecane-4-sulfonamide have also been evaluated in preclinical studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross biological membranes efficiently suggests that it can be effectively delivered to target tissues, enhancing its therapeutic potential.
In addition to its biological activities, the synthetic accessibility of 1,9-dioxaspiro[5.5]undecane-4-sulfonamide is another important aspect that contributes to its value as a research tool and drug candidate. The synthesis of this compound can be achieved through well-established organic reactions, making it feasible for large-scale production and further optimization.
The structural flexibility of 1,9-dioxaspiro[5.5]undecane-4-sulfonamide allows for the introduction of various functional groups through chemical modifications. This flexibility enables researchers to fine-tune the compound's properties to optimize its biological activity and pharmacokinetic profile. For example, modifications at the sulfonamide group or other positions on the spirocyclic ring can lead to derivatives with enhanced selectivity or potency.
In conclusion, 1,9-dioxaspiro[5.5]undecane-4-sulfonamide (CAS No. 1543274-09-4) is a promising compound with a unique chemical structure that offers significant potential in pharmaceutical research and development. Its combination of spirocyclic architecture and sulfonamide functionality makes it an attractive candidate for exploring new therapeutic applications in areas such as enzyme inhibition, anti-inflammatory treatment, and drug delivery systems. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the field of medicinal chemistry.
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